5-fluoro-N-[(oxan-4-yl)(thiophen-2-yl)methyl]-1-benzothiophene-2-carboxamide

• IUPAC Name: 5-fluoro-N-[oxan-4-yl(thiophen-2-yl)methyl]-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C19H18FNO2S2/c20-14-3-4-15-13(10-14)11-17(25-15)19(22)21-18(16-2-1-9-24-16)12-5-7-23-8-6-12/h1-4,9-12,18H,5-8H2,(H,21,22)
• InChI Key: NAJOACDTTNLMHQ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C(C2=CC=CS2)NC(=O)C3=CC4=C(S3)C=CC(=C4)F
• Molecular Formula: C19H18FNO2S2
• Molecular Weight: 375.5 g/mol

Description

5-fluoro-N-[(oxan-4-yl)(thiophen-2-yl)methyl]-1-benzothiophene-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. Also known as "compound 1," this molecule has been studied for its potential use as a therapeutic agent, as well as its role in biochemical and physiological processes.

Scientific Research Applications

Anticancer Research

5-fluoro-N-[(oxan-4-yl)(thiophen-2-yl)methyl]-1-benzothiophene-2-carboxamide has shown potential in anticancer research due to its ability to inhibit certain cancer cell lines. .

Anti-inflammatory Applications

This compound has been studied for its anti-inflammatory properties. It can modulate inflammatory pathways, reducing the production of pro-inflammatory cytokines. .

Antimicrobial Activity

Research has indicated that 5-fluoro-N-[(oxan-4-yl)(thiophen-2-yl)methyl]-1-benzothiophene-2-carboxamide exhibits significant antimicrobial activity. .

Neuroprotective Effects

Studies have explored the neuroprotective effects of this compound, particularly in the context of neurodegenerative diseases like Alzheimer’s and Parkinson’s. .

Estrogen Receptor Modulation

Research has also focused on the compound’s ability to modulate estrogen receptors. This property is particularly relevant in the development of treatments for hormone-dependent cancers, such as breast cancer, where estrogen receptor modulation can inhibit tumor growth.

Therapeutic importance of synthetic thiopheneRecent strategies in the synthesis of thiophene derivatives5-fluoro-N-(oxan-4-yl)pyridin-2-amine_Building Blocks_Biochemical934570-47-5 | CAS数据库

Mechanism of Action

Target of Action

The compound “5-fluoro-N-[(oxan-4-yl)(thiophen-2-yl)methyl]-1-benzothiophene-2-carboxamide” is a thiophene-based analog . Thiophene derivatives are known to exhibit a variety of biological effects and are used in the development of advanced compounds . .

Mode of Action

It’s known that thiophene derivatives can interact with various biological targets, leading to a range of effects such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .

Biochemical Pathways

Thiophene derivatives are known to interact with a variety of biochemical pathways, leading to their diverse biological effects .

Result of Action

Thiophene derivatives are known to exhibit a variety of pharmacological properties, such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .